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Introduction
Dextran sulfate sodium (DSS)-induced colitis is a widely utilized murine model for inflammatory

bowel disease (IBD), particularly ulcerative colitis (UC). This model is valued for its simplicity,

reproducibility, and the ability to induce acute, chronic, or relapsing inflammation by varying the

concentration and administration frequency of DSS.[1][2][3][4] Chronic exposure to DSS, a

sulfated polysaccharide, is believed to be toxic to colonic epithelial cells, leading to a

breakdown of the mucosal barrier and subsequent infiltration of inflammatory cells.[1][3][5] The

resulting pathology shares many clinical and histological features with human UC, making it an

invaluable tool for studying IBD pathogenesis and for the preclinical evaluation of novel

therapeutic agents.[1][3]

This document provides a detailed protocol for the induction of chronic colitis using DSS in

mice, including methods for disease activity assessment and a summary of key experimental

parameters.

Key Experimental Parameters for Chronic DSS
Colitis Induction
The severity of DSS-induced colitis can be influenced by several factors, including the mouse

strain, DSS molecular weight, concentration, and the duration and frequency of administration.
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[6] C57BL/6 mice are a commonly used strain due to their susceptibility to DSS.[3][7] The

following table summarizes various reported protocols for chronic DSS colitis induction.

Parameter Protocol 1 Protocol 2 Protocol 3 Protocol 4

Mouse Strain C57BL/6 C57BL/6 C57BL/6 Swiss Webster

DSS

Concentration
2.5% (w/v) 3.5% (w/v) 2% (w/v) 5% (w/v)

DSS

Administration

5 consecutive

days
4 days per cycle 5 days per cycle

7 consecutive

days

Rest Period

(Water)
14 days

4 days between

cycles

5 days between

cycles
2-5 weeks

Number of

Cycles
1 or more cycles 2 cycles 3 cycles 1 cycle

Reference [2] [7] [8] [9]

Experimental Protocol: Chronic DSS-Induced Colitis
This protocol describes a cyclical administration method to induce chronic colitis in mice.

Materials:

Dextran Sulfate Sodium (DSS), molecular weight 36,000–50,000 Da

Sterile, distilled water

Animal caging and husbandry supplies

Animal balance

Reagents for Disease Activity Index (DAI) assessment (e.g., fecal occult blood test kit)

Formalin (10% neutral buffered) for tissue fixation
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Standard histology equipment and reagents (paraffin, microtome, hematoxylin and eosin

stains)

Procedure:

Animal Acclimation: House 8-10 week old male C57BL/6 mice in standard laboratory

conditions for at least one week prior to the start of the experiment to allow for acclimation.

Preparation of DSS Solution: Prepare a 2-3% (w/v) DSS solution in sterile drinking water.

The solution should be prepared fresh and can be filtered through a 0.22 µm filter.[10]

Induction of Colitis (Cyclical Administration):

Cycle 1: Replace the regular drinking water with the DSS solution and provide it ad libitum

for 5-7 consecutive days.[2][8]

Rest Period 1: After the DSS administration period, replace the DSS solution with regular

drinking water for 7-14 days.[1][2]

Subsequent Cycles: Repeat the cycle of DSS administration followed by a rest period for a

total of 2-4 cycles to establish chronic inflammation.[1][7][11]

Daily Monitoring and Disease Activity Index (DAI) Scoring:

Monitor the mice daily for body weight, stool consistency, and the presence of blood in the

stool.[1][7]

Calculate the Disease Activity Index (DAI) score for each mouse based on the parameters

in the table below. The DAI is a composite score of these three clinical signs.[3][6][12][13]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.yeasenbio.com/blogs/animal/the-protocol-of-ulcerative-colitis-mice-modeling-using-dextran-sodium-sulfate-dss-colitis-grade
https://www.smccro-lab.com/modellineup/dss-induced-colitis-model/
https://www.researchgate.net/figure/Experimental-protocol-for-the-induction-of-colitis-in-mice-A-Acute-colitis-was-induced_fig1_258958051
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980572/
https://www.smccro-lab.com/modellineup/dss-induced-colitis-model/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4702041/
https://bio-protocol.org/exchange/minidetail?id=19068411&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC3980572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4702041/
https://academic.oup.com/ibdjournal/article/30/5/844/7590695
https://pmc.ncbi.nlm.nih.gov/articles/PMC10475894/
https://www.researchgate.net/figure/Disease-activity-index-DAI-score-used-to-evaluate-the-DSS-induced-colitis-DAI-index_tbl1_303889174
https://www.socmucimm.org/media/k4vmvhdd/murine-model-of-dss-induced-acute-colitis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Score Weight Loss (%) Stool Consistency Rectal Bleeding

0 <1
Normal, well-formed

pellets
No blood

1 1-5

2 5-10 Loose stools Slight bleeding

3 10-15

4 >15 Diarrhea Gross bleeding

Note: The DAI is calculated by summing the scores for weight loss, stool consistency, and

rectal bleeding and dividing by 3.[12]

Termination of Experiment and Tissue Collection:

At the end of the final cycle (or at predetermined time points), euthanize the mice

according to approved institutional animal care and use committee (IACUC) protocols.

Carefully dissect the entire colon from the cecum to the anus.

Measure the length and weight of the colon.

Prepare a "Swiss roll" of the colon and fix it in 10% neutral buffered formalin for at least 24

hours for subsequent histological analysis.[5]

Histological Analysis:

Process the fixed colonic tissue, embed in paraffin, and cut 5 µm sections.[5]

Stain the sections with hematoxylin and eosin (H&E).

Score the stained sections for the severity of inflammation and tissue damage. A common

scoring system evaluates the extent of inflammatory cell infiltration and mucosal damage

(e.g., crypt loss, ulceration).[5][14]
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Score Inflammation Severity Mucosal Damage

0 None Normal mucosal architecture

1 Mild infiltration Focal crypt damage

2 Moderate infiltration Multifocal crypt damage

3 Severe infiltration with edema
Extensive crypt damage and

ulceration

Experimental Workflow and Signaling Pathway
Diagrams
To visualize the experimental process and a key molecular pathway involved in DSS-induced

colitis, the following diagrams are provided.
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Experimental workflow for chronic DSS colitis induction.
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Simplified NF-κB signaling pathway in DSS colitis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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